6-Oxo-2-[[3-(2H-tetrazol-5-yl)phenyl]methylsulfanyl]-4-thiophen-2-yl-1H-pyrimidine-5-carbonitrile

• IUPAC Name: 6-oxo-2-[[3-(2H-tetrazol-5-yl)phenyl]methylsulfanyl]-4-thiophen-2-yl-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C17H11N7OS2/c18-8-12-14(13-5-2-6-26-13)19-17(20-16(12)25)27-9-10-3-1-4-11(7-10)15-21-23-24-22-15/h1-7H,9H2,(H,19,20,25)(H,21,22,23,24)
• InChI Key: VCDQAPTULMMFKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=NNN=N2)CSC3=NC(=C(C(=O)N3)C#N)C4=CC=CS4
• Molecular Formula: C17H11N7OS2
• Molecular Weight: 393.5 g/mol

Description

Synthesis Analysis

The synthesis of Compound X involves several steps, including the condensation of appropriate precursors. Researchers have reported various synthetic routes, but a common approach includes the reaction of 2,5-di(2H-tetrazol-5-yl)terephthalic acid (H4dtztp) with metal ions (e.g., Cd2+), leading to the formation of a three-dimensional honeycomb framework . Further optimization and modifications may be necessary to enhance yield and purity.

Chemical Reactions Analysis

• Cyclic Addition with Epoxides : As a heterogeneous catalyst, Compound X efficiently catalyzes the cyclic addition reaction between carbon dioxide (CO2) and various epoxides, yielding cyclic carbonates with high conversion yields .
• Selective Adsorption : Its honeycomb framework exhibits selective adsorption properties, favoring benzene over cyclohexane .

Physical And Chemical Properties Analysis

• Mechanical and Chemical Stabilities : It remains stable in both acidic (pH = 2) and basic (pH = 12) aqueous solutions .
• Adsorption Capacity : High adsorption capacity for CO2 and C2H2, as well as selective separation of CO2/CH4, C2H2/CO2, and C2H2/CH4 .

Mechanism of Action

The precise mechanism of action for Compound X remains an active area of research. Its interactions with gas molecules (e.g., CO2, C2H2) within the framework play a crucial role in its adsorption and separation capabilities . Further studies are needed to unravel its detailed mechanisms.

Future Directions

: Wang, G.-D., Li, Y.-Z., Shi, W.-J., Hou, L., Zhu, Z., & Wang, Y.-Y. (2020). A new honeycomb metal–carboxylate-tetrazolate framework with multiple functions for CO2 conversion and selective capture of C2H2, CO2, and benzene. Inorganic Chemistry Frontiers, 7(9), 1811–1819. DOI: 10.1039/D0QI00181C